Cas no 386706-31-6 (Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinoto)dipalladate)

• Product Name: Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinoto)dipalladate
• CAS No: 386706-31-6
• MF: C₃₂H₇₆Cl₂O₄P₄Pd₂
• MW: 932.584488868713
• MDL: MFCD05662696
• CID: 304387
• PubChem ID: 87561264
• Update Time: 2025-07-16

Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinoto)dipalladate Chemical and Physical Properties

Names and Identifiers

• Palladate(2-),tetrakis[bis(1,1-dimethylethyl)phosphinito-kP]di-m-chlorodi-, hydrogen (1:2)
• Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinito)dipalladate
• DIHYDROGEN DI-μ-CHLOROTETRAKIS(DI-T-BUTYLPHOSPHINITO-KP)DIPALLADATE(2-)
• NULL
• DIHYDROGEN DI-MU-CHLOROTETRAKIS(DI-T-BUTYLPHOSPHINITO-KP)DIPALLADATE(2-)
• Dihydrogen Di-μ-chlorotetrakis(di-tert-butylphosphinito)dipalladate
• POPD1
• MFCD05662696
• Dihydrogen di-?-chlorotetrakis(di-t-butylphosphinito-kP)dipalladate(2-)
• Ditert-butylphosphinite;ditert-butylphosphinous acid;palladium;dihydrochloride
• 386706-31-6
• WJNABTRGRXAOEB-UHFFFAOYSA-N
• Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinoto)dipalladate

• MDL： MFCD05662696
• Inchi： 1S/2C8H19OP.2C8H18OP.2ClH.2Pd/c4*1-7(2,3)10(9)8(4,5)6;;;;/h2*9H,1-6H3;2*1-6H3;2*1H;;/q;;2*-1;;;;
• InChI Key： WJNABTRGRXAOEB-UHFFFAOYSA-N
• SMILES： [Pd].[Pd].Cl.Cl.P(C(C)(C)C)(C(C)(C)C)O.P(C(C)(C)C)(C(C)(C)C)O.P(C(C)(C)C)(C(C)(C)C)[O-].P(C(C)(C)C)(C(C)(C)C)[O-]

Computed Properties

• Exact Mass: 928.19800
• Monoisotopic Mass: 930.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 280°C
• Boiling Point: 279.2±40.0 °C at 760 mmHg
• Flash Point: 150.3±11.6 °C
• PSA: 140.94000
• LogP: 14.14580
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinoto)dipalladate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinoto)dipalladate

Introduction to Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinoto)dipalladate (CAS No. 386706-31-6)

Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinoto)dipalladate, a compound with the chemical formula [Pd₂Cl₂(P(t-Bu)₃)₄]·H₂, is a significant coordination complex that has garnered considerable attention in the field of organometallic chemistry and pharmaceutical research. This intricate molecular structure, featuring palladium as the central metal atom, is stabilized by a chelating ligand system composed of di-tert-butylphosphinato groups. The presence of multiple coordination sites on the palladium centers allows for diverse applications in catalysis, material science, and medicinal chemistry.

The compound's unique properties stem from its highly symmetric structure, which includes four di-tert-butylphosphinato ligands coordinated to two palladium atoms. These bulky ligands not only provide steric hindrance but also enhance the stability of the complex. The mu-chloro bridges between the palladium centers introduce additional reactivity, making this complex a versatile precursor for various catalytic transformations.

In recent years, Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinato)dipalladate has been extensively studied for its potential in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. These reactions include Suzuki-Miyaura coupling, Heck reaction, and Sonogashira coupling, all of which are crucial in pharmaceutical and fine chemical manufacturing. The palladium centers in this complex act as efficient catalysts, facilitating the formation of carbon-carbon bonds under mild conditions. This has made it a valuable tool in the development of novel drug candidates and agrochemicals.

One of the most compelling aspects of this compound is its ability to exhibit different coordination modes depending on the reaction conditions. For instance, under certain conditions, the di-tert-butylphosphinato ligands can undergo oxidative addition or reductive elimination, leading to a variety of catalytic outcomes. This adaptability has been exploited in various synthetic strategies, enabling chemists to achieve previously inaccessible molecular architectures.

Recent advancements in computational chemistry have further illuminated the mechanistic details of reactions involving Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinato)dipalladate. Through density functional theory (DFT) calculations, researchers have been able to model the transition states and intermediate species formed during catalytic cycles. These insights have not only deepened our understanding of the compound's reactivity but also guided the design of more efficient catalysts.

The pharmaceutical industry has shown particular interest in this complex due to its potential as a prodrug or a key intermediate in drug synthesis. Its ability to facilitate carbon-carbon bond formation under mild conditions aligns well with green chemistry principles, reducing the need for harsh reagents and high temperatures. Several research groups have reported promising results using this compound in the synthesis of biologically active molecules, including antiviral and anticancer agents.

Moreover, Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinato)dipalladate has found applications beyond pharmaceuticals. In materials science, it has been employed as a precursor for synthesizing advanced materials with unique electronic properties. For example, it can be used to generate palladium nanoparticles with controlled sizes and shapes, which exhibit enhanced catalytic activity in various industrial processes.

The synthesis of this complex involves multiple steps that require precise control over reaction conditions. Typically, it begins with the reaction of palladium(II) chloride with di-tert-butylphosphine oxide in an inert atmosphere. The resulting intermediate is then treated with a reducing agent to form the final product. Recent improvements in synthetic methodologies have focused on optimizing yields and purity while minimizing waste generation.

From an environmental perspective, the use of Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinato)dipalladate offers several advantages over traditional catalysts. Its high turnover number and selectivity mean that less material is required to achieve desired transformations, reducing both costs and environmental impact. Additionally, efforts are underway to develop more sustainable methods for its production and recycling.

In conclusion, Dihydrogen Di-mu-chlorotetrakis(di-tert-butylphosphinato)dipalladate represents a remarkable achievement in organometallic chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it an indispensable tool for researchers seeking innovative solutions to complex chemical challenges. As our understanding of its properties continues to grow, so too will its applications across multiple scientific disciplines.